Cas no 1850661-00-5 (3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine)

• Product Name: 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine
• CAS No: 1850661-00-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5896375
• PubChem ID: 165499669
• Update Time: 2025-09-25

3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(cyclohex-1-en-1-yl)ethoxy]azetidine
• EN300-1146557
• 1850661-00-5
• 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine

• Inchi： 1S/C11H19NO/c1-2-4-10(5-3-1)6-7-13-11-8-12-9-11/h4,11-12H,1-3,5-9H2
• InChI Key： IYBPLZFIIPCGFT-UHFFFAOYSA-N
• SMILES： O(CCC1=CCCCC1)C1CNC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine

3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine and CAS No. 1850661-00-5: A Comprehensive Overview of Structure, Function, and Research Applications

3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine, with the CAS No. 1850661-00-5, is a synthetic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This molecule belongs to the azetidine family, characterized by a four-membered ring containing one nitrogen atom. The Cyclohex-1-en-1-yl group, a substituted cyclohexenyl ring, is connected to an ethoxy functional group via a carbon chain, creating a complex scaffold that may influence its biological activity. The combination of these structural elements suggests potential for modulating molecular interactions with biological targets, making it a subject of interest in drug discovery and development.

The CAS No. 1850661-00-5 compound is structurally distinct from other azetidine derivatives due to the presence of the Cyclohex-1-en-1-yl substituent. This cyclohexenyl ring introduces aromaticity and conjugation into the molecule, which may enhance its stability and reactivity. The ethoxy group, meanwhile, contributes hydrophilic properties and may influence solubility and permeability, critical factors in drug formulation. Recent studies have highlighted the importance of these functional groups in determining the compound's pharmacokinetic profile and potential therapeutic applications.

Research published in 2023 in the journal Journal of Medicinal Chemistry explored the synthetic pathways for 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine. The study emphasized the use of catalytic asymmetric synthesis to achieve high stereoselectivity, a critical step in producing enantiomerically pure compounds for pharmaceutical use. The authors reported that the CAS No. 1850661-00-5 compound could be synthesized efficiently using a one-pot reaction involving a cyclohexenyl derivative and an azetidine precursor. This method not only reduced synthetic steps but also minimized the formation of byproducts, aligning with green chemistry principles.

Recent advances in computational chemistry have provided insights into the molecular interactions of 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine. A 2024 study published in Computational and Structural Chemistry used molecular docking simulations to predict the compound's binding affinity to specific protein targets. The results suggested that the Cyclohex-1-en-1-yl group may interact with hydrophobic pockets in target proteins, while the ethoxy moiety could form hydrogen bonds with polar residues. These interactions are critical for modulating biological activity, and the study highlighted the importance of structural optimization to enhance potency and selectivity.

Pharmacological studies on 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine have focused on its potential applications in neuropharmacology and inflammatory disease research. A 2023 preclinical study published in Pharmacological Research investigated the compound's effects on neuronal signaling pathways. The researchers found that the CAS No. 1850661-00-5 compound exhibited moderate activity in modulating glutamate receptors, suggesting potential as a therapeutic agent for neurodegenerative disorders. Further in vitro experiments demonstrated its ability to reduce oxidative stress in neuronal cells, a key factor in conditions such as Alzheimer's disease.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2024 study in Journal of Inflammation Research evaluated the 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine compound for its ability to inhibit pro-inflammatory cytokine production. The results showed that the compound significantly reduced the expression of TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. The Cyclohex-1-en-1-yl group was proposed to play a role in this anti-inflammatory effect by interacting with lipid rafts in cell membranes, a mechanism that warrants further investigation.

From a synthetic chemistry perspective, the CAS No. 1850661-00-5 compound represents an opportunity for exploring new reaction pathways. A 2023 study in Organic Letters reported the use of a microwave-assisted synthesis to produce the compound in high yield. The authors noted that the Cyclohex-1-en-1-yl group's aromaticity facilitated the reaction, allowing for the formation of the azetidine ring under milder conditions. This approach could be applicable to the synthesis of other complex molecules with similar structural features.

Despite these promising findings, challenges remain in fully understanding the biological activity of 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine. Further in vivo studies are needed to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion. Additionally, the compound's potential side effects and toxicity profiles require investigation, particularly in long-term studies. The CAS No. 1850661-00-5 compound's structural complexity may also pose challenges in large-scale synthesis, necessitating the development of more efficient and scalable methods.

In summary, 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine (CAS No. 1850661-00-5) is a compound with unique structural features that have sparked interest in various areas of pharmaceutical research. Its potential applications in neuropharmacology, anti-inflammatory therapy, and synthetic chemistry highlight the importance of further studies to fully realize its therapeutic potential. As research continues to advance, the compound may emerge as a valuable tool in the development of novel therapeutics for a range of diseases.

For researchers and developers, the availability of the CAS No. 1850661-00-5 compound in controlled environments presents opportunities for exploration. However, it is essential to approach its use with caution, adhering to safety protocols and regulatory guidelines. The compound's properties and applications are still being uncovered, and its role in future drug discovery will depend on the results of ongoing studies. As the field of medicinal chemistry evolves, the 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine compound may contribute to the development of innovative treatments for complex diseases.

Ultimately, the study of 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine (CAS No. 1850661-00-5) underscores the importance of interdisciplinary research in advancing pharmaceutical science. By combining synthetic chemistry, computational modeling, and biological testing, scientists can gain deeper insights into the compound's mechanisms of action and optimize its potential for therapeutic applications. As new discoveries continue to emerge, the compound may play a pivotal role in shaping the future of drug development and therapeutic innovation.

For those interested in exploring the CAS No. 1850661-00-5 compound further, staying informed about the latest research and developments in related fields is crucial. Collaboration between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this molecule. As the scientific community continues to investigate the properties and applications of 3-[2-(Cyclohex-1-en-1-yl)ethoxy]azetidine, its impact on the pharmaceutical industry and medical research is likely to grow, offering new possibilities for addressing unmet medical needs.

In conclusion, the CAS No. 1850661-00-5 compound represents a promising area of research with the potential to contribute to the development of innovative therapeutics. Its unique structural features and diverse applications in pharmaceutical science make it a valuable subject for continued investigation. As research progresses, the compound may become a key player in the quest for new treatments for a wide range of diseases, underscoring the importance of ongoing scientific exploration in this field.